molecular formula C10H25N2OP B12553451 3,3'-[(2-Methylpropyl)phosphoryl]di(propan-1-amine) CAS No. 142173-04-4

3,3'-[(2-Methylpropyl)phosphoryl]di(propan-1-amine)

Cat. No.: B12553451
CAS No.: 142173-04-4
M. Wt: 220.29 g/mol
InChI Key: FBOJIEDGTISSKN-UHFFFAOYSA-N
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Description

3,3’-[(2-Methylpropyl)phosphoryl]di(propan-1-amine) is an organic compound that belongs to the class of organophosphorus compounds It is characterized by the presence of a phosphoryl group attached to two propan-1-amine groups, with a 2-methylpropyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,3’-[(2-Methylpropyl)phosphoryl]di(propan-1-amine) typically involves the reaction of 2-methylpropylphosphonic dichloride with propan-1-amine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

(CH3\text{(CH}_3(CH3​

Properties

CAS No.

142173-04-4

Molecular Formula

C10H25N2OP

Molecular Weight

220.29 g/mol

IUPAC Name

3-[3-aminopropyl(2-methylpropyl)phosphoryl]propan-1-amine

InChI

InChI=1S/C10H25N2OP/c1-10(2)9-14(13,7-3-5-11)8-4-6-12/h10H,3-9,11-12H2,1-2H3

InChI Key

FBOJIEDGTISSKN-UHFFFAOYSA-N

Canonical SMILES

CC(C)CP(=O)(CCCN)CCCN

Origin of Product

United States

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